5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole

• IUPAC Name: 5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole
• InChI: InChI=1S/C14H14ClN3S/c15-14-13(16-17-19-14)10-18-8-6-12(7-9-18)11-4-2-1-3-5-11/h1-6H,7-10H2
• InChI Key: NIFGUISSRPQTLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=CC=C2)CC3=C(SN=N3)Cl
• Molecular Formula: C14H14ClN3S
• Molecular Weight: 291.8 g/mol

Description

5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a thiadiazole derivative, which is a class of organic compounds that have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole is not fully understood. However, it has been reported to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has also been reported to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as the proliferation of cancer cells. This compound has also been reported to reduce inflammation and oxidative stress, which are associated with various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole in lab experiments is its potential as a drug for the treatment of various diseases. This compound has also been reported to have low toxicity and good bioavailability, making it a promising candidate for further development. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its efficacy in certain assays.

Future Directions

There are several future directions for the research on 5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole. One of the directions is to further investigate its mechanism of action and its potential as a drug for the treatment of cancer, Alzheimer's disease, and other neurological disorders. Another direction is to explore its potential as a scaffold for the development of new drugs with improved pharmacological properties. Additionally, more studies are needed to evaluate the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

The synthesis of 5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole involves the reaction of 4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]aniline with thiosemicarbazide in the presence of phosphorus oxychloride and sodium acetate. The reaction yields the desired product in good yield and purity. This method has been reported in the literature and has been used by many researchers.

Scientific Research Applications

5-chloro-4-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]thiadiazole has been extensively studied for its potential therapeutic applications. It has been reported to possess various pharmacological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory properties. This compound has also been studied for its potential use as a drug for the treatment of cancer, Alzheimer's disease, and other neurological disorders.